3,4-Dimethyl-1H-pyrazol-1-ium;hydron;phosphate
3,4-Dimethyl-1H-pyrazol-1-ium;hydron;phosphate
3,4-Dimethylpyrazole (phosphate) (3,4-DMPP) is an inhibitor of nitrification deemed safe by extensive standard toxicology and ecotoxicology tests. When utilized on crops, 3,4-DMPP prevents nitrogen loss from soil, increases nitrogen use efficiency, and boosts crop yields. However, a meta-analysis found no influence of 3,4-DMPP on net crop yield, although it may boost yields in alkaline soil. 3,4-DMPP may be less effective in acidic soils and in the post-harvest period. DMPP interferes with ammonia monooxygenase from ammonia-oxidizing bacteria (AOB) and archaea (AOA) but may not directly affect AOB, AOA, and non-target populations.
Brand Name:
Vulcanchem
CAS No.:
202842-98-6
VCID:
VC0021912
InChI:
InChI=1S/C5H8N2.H3O4P/c1-4-3-6-7-5(4)2;1-5(2,3)4/h3H,1-2H3,(H,6,7);(H3,1,2,3,4)
SMILES:
CC1=C(NN=C1)C.OP(=O)(O)O
Molecular Formula:
C5H11N2O4P
Molecular Weight:
194.13 g/mol
3,4-Dimethyl-1H-pyrazol-1-ium;hydron;phosphate
CAS No.: 202842-98-6
Reference Standards
VCID: VC0021912
Molecular Formula: C5H11N2O4P
Molecular Weight: 194.13 g/mol
| CAS No. | 202842-98-6 |
|---|---|
| Product Name | 3,4-Dimethyl-1H-pyrazol-1-ium;hydron;phosphate |
| Molecular Formula | C5H11N2O4P |
| Molecular Weight | 194.13 g/mol |
| IUPAC Name | 4,5-dimethyl-1H-pyrazole;phosphoric acid |
| Standard InChI | InChI=1S/C5H8N2.H3O4P/c1-4-3-6-7-5(4)2;1-5(2,3)4/h3H,1-2H3,(H,6,7);(H3,1,2,3,4) |
| Standard InChIKey | LXKCHCXZBPLTAE-UHFFFAOYSA-N |
| SMILES | CC1=C(NN=C1)C.OP(=O)(O)O |
| Canonical SMILES | [H+].[H+].CC1=C[NH2+]N=C1C.[O-]P(=O)([O-])[O-] |
| Appearance | Assay:≥98%A crystalline solid |
| Description | 3,4-Dimethylpyrazole (phosphate) (3,4-DMPP) is an inhibitor of nitrification deemed safe by extensive standard toxicology and ecotoxicology tests. When utilized on crops, 3,4-DMPP prevents nitrogen loss from soil, increases nitrogen use efficiency, and boosts crop yields. However, a meta-analysis found no influence of 3,4-DMPP on net crop yield, although it may boost yields in alkaline soil. 3,4-DMPP may be less effective in acidic soils and in the post-harvest period. DMPP interferes with ammonia monooxygenase from ammonia-oxidizing bacteria (AOB) and archaea (AOA) but may not directly affect AOB, AOA, and non-target populations. |
| Synonyms | 3,4-Dimethyl-1H-pyrazole Phosphate; DMPP; Entec; |
| PubChem Compound | 11446863 |
| Last Modified | Nov 11 2021 |
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